Cas no 1805144-67-5 (Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate
• CAS No: 1805144-67-5
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4892685
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)3-2-4(11)7(13(15)16)12-5(3)6(9)10/h2,6H,1H3
• InChI Key： YDHHSFDZAPURMJ-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate

Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate (CAS No. 1805144-67-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate (CAS No. 1805144-67-5) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a nitro group, makes it a valuable building block for synthetic chemists.

The Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate molecule is particularly noteworthy for its role in the synthesis of bioactive molecules. The difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design. Similarly, the iodo substituent facilitates further functionalization through cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The nitro group, while serving as a versatile handle for reduction to an amine or diazotization, contributes to the compound's reactivity and adaptability in synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases. Among these derivatives, Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate stands out as a crucial intermediate. Its structural features enable the synthesis of a wide range of pharmacologically active compounds, including kinase inhibitors and antiviral agents.

The utility of this compound is further underscored by its application in the development of targeted therapies. For instance, researchers have leveraged its scaffold to design molecules that selectively inhibit aberrant signaling pathways involved in cancer. The ability to modify specific regions of the molecule allows for fine-tuning of biological activity, ensuring that the final drug candidates exhibit high efficacy and minimal side effects. This flexibility makes Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate an indispensable tool in medicinal chemistry.

Advances in synthetic methodologies have also contributed to the growing importance of this intermediate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex pyridine derivatives with greater ease and efficiency. These methods not only improve yield but also enable the introduction of additional functional groups, expanding the scope of possible applications. As a result, Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate continues to be a subject of intense research interest.

The impact of this compound extends beyond academic research. Pharmaceutical companies are increasingly investing in innovative drug discovery programs that rely on advanced intermediates like Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate. By incorporating this intermediate into their synthetic pipelines, companies can accelerate the development of new drugs and bring them to market more quickly. This underscores the economic significance of such compounds in driving progress within the healthcare industry.

In conclusion, Methyl 2-(difluoromethyl)-5-iodo-6-nitropyridine-3-carboxylate (CAS No. 1805144-67-5) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for researchers and drug developers alike. As our understanding of biological systems continues to evolve, the demand for sophisticated intermediates like this one is expected to grow further, solidifying its role as a key player in the next generation of therapeutic agents.